![molecular formula C12H13NO2 B2744684 3-(4-Methoxybenzylidene)pyrrolidin-2-one CAS No. 154617-54-6](/img/structure/B2744684.png)
3-(4-Methoxybenzylidene)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(4-Methoxybenzylidene)pyrrolidin-2-one” is a heterocyclic organic compound with a molecular formula of C12H13NO2 . It’s also known as MBP. The compound is part of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation . The selectivity of the synthesis can be easily tuned by using a specific oxidant and additive .Molecular Structure Analysis
The molecular structure of “this compound” includes a five-membered pyrrolidine ring . The InChI code for the compound is InChI=1/C12H13NO2/c1-15-11-4-2-9(3-5-11)8-10-6-7-13-12(10)14/h2-5,8H,6-7H2,1H3, (H,13,14) .Chemical Reactions Analysis
The formation of pyrrolidin-2-ones involves a cascade of reactions including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation . The selectivity of the reaction can be tuned by using a specific oxidant and additive .Physical And Chemical Properties Analysis
The compound has a molecular weight of 203.2371 . It has a density of 1.174g/cm3, a boiling point of 450.3°C at 760 mmHg, a refractive index of 1.6, and a flash point of 226.2°C .Scientific Research Applications
Anti-inflammatory and Analgesic Potential
3-(4-Methoxybenzylidene)pyrrolidin-2-one and its derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties. Some of these compounds have shown to possess anti-inflammatory activities comparable to indomethacin but with reduced ulcerogenic effects, suggesting potential for clinical applications as anti-inflammatory agents (Ikuta et al., 1987).
Synthesis of Chiral Aminomethyl-pyrrolidines
Research on the synthesis of chiral 3-substituted-3-aminomethyl-pyrrolidines, starting from related compounds like this compound, has been conducted. These compounds are of interest due to their potential applications in medicinal chemistry (Suto et al., 1992).
Potential Anti-Alzheimer's Agents
A series of N-benzylated derivatives of this compound were synthesized and evaluated for anti-Alzheimer's activity. These compounds were designed based on the lead compound donepezil, used for managing Alzheimer's disease, indicating their potential as therapeutic agents in this field (Gupta et al., 2020).
Photocatalytic Applications
Studies have explored the photophysicochemical properties of compounds related to this compound, indicating their suitability for photocatalytic applications. This research suggests potential uses in fields like environmental remediation or green chemistry (Öncül et al., 2021).
Corrosion Inhibitors for Carbon Steel
Derivatives of this compound have been synthesized and evaluated as corrosion inhibitors for API 5L X52 carbon steel. This research demonstrates their potential utility in protecting industrial materials from corrosion (Abdallah et al., 2018).
Potential Antitubercular Agents
Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles, synthesized using this compound, have been screened for antitubercular activity against Mycobacterium tuberculosis. This suggests their potential as antitubercular agents, indicating a possible role in treating tuberculosis (Badiger & Khazi, 2013).
properties
IUPAC Name |
(3Z)-3-[(4-methoxyphenyl)methylidene]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-15-11-4-2-9(3-5-11)8-10-6-7-13-12(10)14/h2-5,8H,6-7H2,1H3,(H,13,14)/b10-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBERPURCNYNNSA-NTMALXAHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C2CCNC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C\2/CCNC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.